(E)-4-(2-cyano-2-(4-(4-nitrophenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate

• IUPAC Name: [4-[(E)-2-cyano-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C21H15N3O5S/c1-13(25)29-19-8-3-14(10-20(19)28-2)9-16(11-22)21-23-18(12-30-21)15-4-6-17(7-5-15)24(26)27/h3-10,12H,1-2H3/b16-9+
• InChI Key: OYDCQDURDIYDFQ-CXUHLZMHSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C21H15N3O5S
• Molecular Weight: 421.4 g/mol

Description

CNTV is a synthetic compound that belongs to the family of thiazole-based derivatives. It is a yellowish crystalline solid with a molecular formula of C24H16N2O4S and a molecular weight of 444.46 g/mol. The compound was first synthesized by a group of researchers at the University of California, San Diego in 2012, and since then, it has been extensively studied for its potential applications in various fields.

Scientific Research Applications

Synthesis of Bioactive Compounds

The compound is instrumental in the synthesis of vinyl-substituted 1,3,4-oxadiazoles, which are crucial intermediates in creating bioactive molecules. The process employs cost-effective methods and avoids the use of toxic metals, demonstrating the compound's utility in developing potentially therapeutic agents (Pardeshi et al., 2013).

Photoluminescent Materials

Research has shown that derivatives of this compound exhibit high photoluminescence, making them suitable for creating photoluminescent materials. These materials have potential applications in organic light-emitting diodes (OLEDs) and as fluorescence markers in biological imaging (Loewe & Weder, 2002).

Chemosensors for Ion Detection

The compound's derivatives have been developed into efficient chemosensors for the selective and sensitive detection of metal ions such as Al3+. These sensors operate via a turn-on fluorescent mechanism, demonstrating the compound's significance in environmental monitoring and the detection of metal ions in biological systems (Manna, Chowdhury, & Patra, 2020).

Liquid Crystal Polymers

It also finds applications in the engineering of liquid crystal polymers, serving as a monomer for living polymerization processes. The resultant polymers exhibit mesomorphic behavior, indicating the compound's utility in the development of advanced materials with tailored optical and mechanical properties (Jonsson, Percec, & Hult, 1991).